Cas no 6259-63-8 (1-Naphthalenesulfonic acid, 4-amino-3-hydroxy-7-nitro-)

• Product Name: 1-Naphthalenesulfonic acid, 4-amino-3-hydroxy-7-nitro-
• CAS No: 6259-63-8
• MF: C₁₀H₈N₂O₆S
• MW: 284.245321273804
• CID: 438722
• PubChem ID: 13742375
• Update Time: 2025-04-19

1-Naphthalenesulfonic acid, 4-amino-3-hydroxy-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonic acid, 4-amino-3-hydroxy-7-nitro-
• 4-amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid
• DTXSID00548210
• 6259-63-8
• BDBM50443529
• CHEMBL3087999
• SCHEMBL8019197

• Inchi： 1S/C10H8N2O6S/c11-10-6-2-1-5(12(14)15)3-7(6)9(4-8(10)13)19(16,17)18/h1-4,13H,11H2,(H,16,17,18)
• InChI Key： DHXPRBHRJQAXHK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C2C=CC(=CC2=1)[N+](=O)[O-])N)O)(=O)(=O)O

Computed Properties

• Exact Mass: 284.01034
• Monoisotopic Mass: 284.01030715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 155Ų

Experimental Properties

• PSA: 143.76